Cas no 6909-93-9 (4-Methyl-pyridine-2,5-diamine)

• Product Name: 4-Methyl-pyridine-2,5-diamine
• CAS No: 6909-93-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD03427665
• CID: 520355
• PubChem ID: 2734428
• Update Time: 2025-08-03

4-Methyl-pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridine-2,5-diamine
• 4-Methyl-2,5-Pyridinediamine
• 2,5-Diamino-4-methylpyridine
• 2,5-DIAMINO-4-PICOLINE
• 2,5-Pyridinediamine,4-methyl-
• 4-Methyl-pyridine-2,5-diamine
• CS-0326632
• HSWAACWBNMVEEW-UHFFFAOYSA-N
• SCHEMBL3364318
• FT-0654513
• DTXSID10370307
• AKOS006277270
• G11064
• SB54059
• 2.5-Diamino-4-picoline
• 6909-93-9
• 2,5-Diamino-4-methyl Pyridine

• MDL： MFCD03427665
• Inchi： 1S/C6H9N3/c1-4-2-6(8)9-3-5(4)7/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： HSWAACWBNMVEEW-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=CC=1N)N

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.0161 (rough estimate)
• Boiling Point: 219.27°C (rough estimate)
• Refractive Index: 1.4690 (estimate)

Additional information on 4-Methyl-pyridine-2,5-diamine

4-Methyl-pyridine-2,5-diamine: A Comprehensive Overview

4-Methyl-pyridine-2,5-diamine, also known by its CAS number CAS No 6909-93-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, characterized by its six-membered aromatic ring with two amino groups (-NH₂) at the 2 and 5 positions and a methyl group (-CH₃) at the 4 position. The unique combination of functional groups in this molecule makes it a valuable building block for synthesizing advanced materials and pharmaceutical agents.

The synthesis of 4-Methyl-pyridine-2,5-diamine typically involves multi-step chemical reactions, often starting from pyridine or its derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the amino groups under mild conditions, reducing energy consumption and waste generation.

One of the most promising applications of 4-Methyl-pyridine-2,5-diamine lies in its role as a precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials are widely studied for their potential in gas storage, catalysis, and sensing technologies. The amino groups in the molecule act as coordinating sites, enabling strong interactions with metal ions such as zinc(II), copper(II), and iron(III). Recent studies have demonstrated that MOFs derived from this compound exhibit exceptional stability and high surface areas, making them ideal candidates for next-generation energy storage systems.

In the pharmaceutical industry, 4-Methyl-pyridine-2,5-diamine has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to form hydrogen bonds and participate in π-π interactions makes it a valuable component in drug design. For example, researchers have incorporated this compound into molecules targeting enzymes involved in neurodegenerative diseases, such as β-secretase. The methyl group at the 4 position plays a critical role in modulating the molecule's pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

The electronic properties of 4-Methyl-pyridine-2,5-diamine also make it an attractive candidate for organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored the use of this compound as a dopant in semiconducting polymers, significantly improving their electrical performance while maintaining mechanical flexibility.

In terms of environmental applications, 4-Methyl-pyridine-2,5-diamine has been investigated as a component in water treatment systems. Its ability to adsorb heavy metal ions from aqueous solutions has been attributed to the chelating properties of its amino groups. Researchers have developed hybrid materials combining this compound with graphene oxide or carbon nanotubes to enhance adsorption capacity and enable recyclable systems.

The versatility of 4-Methyl-pyridine-2,5-diamine is further highlighted by its role in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to innovative applications in molecular recognition and drug delivery systems. For instance, researchers have designed inclusion complexes using this compound to encapsulate hydrophobic drugs, improving their solubility and targeted delivery efficiency.

In conclusion, CAS No 6909-93-9, or 4-Methyl-pyridine-2,5-diamine, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure provides a platform for developing advanced materials with tailored properties. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in shaping future technologies.